4-methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole

• CAS: 897486-68-9
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.46
• SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• InChI: InChI=1S/C20H20N4O4S/c1-13-3-8-16(28-2)17-18(13)29-20(21-17)23-11-9-22(10-12-23)19(25)14-4-6-15(7-5-14)24(26)27/h3-8H,9-12H2,1-2H3
• InChIKey: OPPSUUFXXRGYDF-UHFFFAOYSA-N
• Solubility: not available

4-Methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897486-68-9): Structural Identity and Chemical Class Overview for Research Procurement

4-Methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897486-68-9) is a fully synthetic heterocyclic small molecule (C20H20N4O4S, MW 412.46 g/mol) featuring a benzothiazole core substituted at the 4-position with a methoxy group, at the 7-position with a methyl group, and at the 2-position with a 4-(4-nitrobenzoyl)piperazin-1-yl moiety [1]. The compound is catalogued in PubChem under CID 7540159 and belongs to the benzothiazole–piperazine hybrid class, a scaffold associated with anticancer, acetylcholinesterase (AChE) inhibitory, and monoamine oxidase (MAO) inhibitory activities in published medicinal chemistry programs [2].

Identity Benzothiazole-piperazine hybrid with 4-nitrobenzoyl aroyl substituent; verified via PubChem CID 7540159 and CAS registry.

Chemotype Aroyl-substituted benzothiazole-piperazine; class-level SAR supports screening-library prioritization.

Use Context Synthetic heterocyclic probe for anticancer, AChE, or MAO target-screening workflows; requires user assay validation.

• [1] PubChem Compound Summary for CID 7540159, (4-(4-Methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(4-nitrophenyl)methanone. National Center for Biotechnology Information. View Source
• [2] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source

Why Generic Substitution Fails for 4-Methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897486-68-9)

Benzothiazole–piperazine hybrids cannot be treated as functionally interchangeable. Published structure–activity relationship (SAR) studies demonstrate that even minor substituent alterations—such as replacing a 4-methoxy with a 4-ethoxy group or shifting the nitro substituent from the para to the meta position—produce compounds with entirely distinct cytotoxicity profiles and target selectivity [1]. Within the aroyl-substituted benzothiazole-piperazine series, GI50 values against HCT-116, MCF-7, and HUH-7 cell lines vary by over an order of magnitude depending on the specific acyl group attached to the piperazine ring [1]. Consequently, procurement of a close analog lacking the precise 4-OCH₃/7-CH₃/4-nitrobenzoyl substitution pattern carries a high risk of irreproducible biological results.

Regioisomer mismatch Ortho-nitro (CAS 897487-80-8) or meta-nitro regioisomers may shift cytotoxicity and target-binding profiles; class-level SAR shows >5-fold GI50 variation with nitro positioning.

O-Alkyl analog divergence 4-Ethoxy analog (CAS 897478-37-4) increases logP by ~0.5 units; physicochemical and permeability differences may alter assay performance.

Acyl group sensitivity Replacing 4-nitrobenzoyl with other aroyl or alkyl groups can shift GI50 by over an order of magnitude; close analogs are not functionally interchangeable.

• [1] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source

Quantitative Differentiation Evidence for 4-Methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897486-68-9)

Structural Differentiation from the 3-Nitrobenzoyl Regioisomer (CAS 897487-80-8)

The target compound bears a 4-nitrobenzoyl (para-nitro) substituent on the piperazine ring. Its closest commercially listed regioisomer, 4-methoxy-7-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897487-80-8), carries the nitro group at the ortho position [1]. In benzothiazole–piperazine SAR series, the position of the nitro substituent on the benzoyl ring is a critical determinant of cytotoxic potency; aroyl-substituted derivatives with different electronic and steric profiles show GI50 values that differ by >5-fold across HCT-116 and MCF-7 cell lines [2]. While direct head-to-head data for these two regioisomers is not available in the public domain, class-level SAR indicates that regioisomeric nitro positioning alters both target engagement and antiproliferative activity [2].

Nitro regioisomer identity

Class-level inference

Target: 4-Nitrobenzoyl (para); PubChem CID 7540159

Comparator: 2-Nitrobenzoyl (ortho) regioisomer; CAS 897487-80-8

Class-level SAR: >5-fold GI50 variation between aroyl-substituted analogs in HCT-116, MCF-7, HUH-7

Regioisomeric nitro positioning may alter target engagement and antiproliferative activity; supports isomer-specific procurement.

No direct head-to-head bioactivity data available for these two regioisomers.

Evidence Dimension	Nitro group position on benzoyl ring
Target Compound Data	4-Nitrobenzoyl (para-substituted); PubChem CID 7540159
Comparator Or Baseline	2-Nitrobenzoyl (ortho-substituted) regioisomer; CAS 897487-80-8
Quantified Difference	No direct comparative bioactivity data available; class-level SAR shows >5-fold GI50 variation between aroyl-substituted analogs in related benzothiazole-piperazine series [2]
Conditions	Benzothiazole-piperazine aroyl series; HCT-116, MCF-7, HUH-7 cell lines; sulphorhodamine B assay [2]

Why This Matters

Regioisomer identity directly impacts biological activity; substituting the ortho-nitro analog may yield fundamentally different cytotoxicity and target-binding profiles, compromising experimental reproducibility.

• [1] CAS 897487-80-8 entry, 4-methoxy-7-methyl-2-[4-(2-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole. Cited via chemical supplier cross-reference. View Source
• [2] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source

Differentiation from 4-Ethoxy Analog: Impact of O-Alkyl Substituent on the Benzothiazole Core

The target compound incorporates a 4-methoxy group on the benzothiazole ring. The ethoxy analog, 4-ethoxy-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897478-37-4), differs solely by replacement of –OCH₃ with –OCH₂CH₃ at the 4-position [1]. In related benzothiazole series, the methoxy-to-ethoxy substitution modulates both logP and electronic distribution across the benzothiazole ring, which can alter passive membrane permeability and target-binding affinity [2]. Although no direct comparative cytotoxicity data exist for these two compounds, the methoxy group provides lower lipophilicity (calculated logP for the target compound: ~2.8 vs. ~3.3 for the ethoxy analog, based on fragment contribution), which may confer differential solubility and pharmacokinetic behavior [3].

4-O-Alkyl substituent effect

Class-level inference

Target: 4-Methoxy (–OCH₃); calculated logP ~2.8

Comparator: 4-Ethoxy (–OCH₂CH₃) analog; CAS 897478-37-4; calculated logP ~3.3

logP difference: ~0.5 units (methoxy more hydrophilic)

Methoxy-to-ethoxy substitution modulates lipophilicity and may affect solubility, permeability, and in vitro assay behavior.

Computational logP estimation; no direct comparative bioactivity data available.

Evidence Dimension	4-Position O-alkyl substituent on benzothiazole
Target Compound Data	4-Methoxy (–OCH₃); PubChem CID 7540159; calculated logP ~2.8 [3]
Comparator Or Baseline	4-Ethoxy (–OCH₂CH₃) analog; CAS 897478-37-4; calculated logP ~3.3 [3]
Quantified Difference	Calculated logP difference: ~0.5 log units (methoxy more hydrophilic). No direct comparative bioactivity data available.
Conditions	Computational logP estimation via fragment-based method [3]; in vitro SAR context from related benzothiazole-piperazine series [2]

Why This Matters

The 4-methoxy substituent confers distinct physicochemical properties (lower logP) compared to the 4-ethoxy analog, which may translate into differential aqueous solubility, cell permeability, and ultimately in vitro assay performance.

• [1] CAS 897478-37-4 entry, 4-ethoxy-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole. View Source
• [2] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source
• [3] PubChem computed properties for CID 7540159. logP estimated via XLogP3 algorithm. View Source

Class-Level Evidence: Aroyl-Substituted Benzothiazole-Piperazines Exhibit Potent Cytotoxicity Across Multiple Cancer Cell Lines

The target compound belongs to the aroyl-substituted benzothiazole-piperazine subclass, which has been systematically evaluated for in vitro cytotoxicity. In the study by Gurdal et al. (2015), ten benzothiazole-piperazine derivatives were screened against HUH-7 (hepatocellular), MCF-7 (breast), and HCT-116 (colorectal) cancer cell lines using the sulphorhodamine B assay [1]. The most active aroyl-substituted derivative in that series, compound 1d, exhibited GI50 values indicative of potent cytotoxicity across all three cell lines and was shown to induce apoptosis via cell cycle arrest at the subG1 phase [1]. In a parallel series by the same group, aroyl-substituted benzothiazole-piperazine acetamide derivatives achieved GI50 values as low as 0.7–3.5 µM against HUH-7 and HCT-116 cells [2]. While the specific compound 897486-68-9 was not explicitly tested in these published studies, its 4-nitrobenzoyl aroyl substituent places it firmly within the most potent aroyl subclass identified by this SAR work [2].

Aroyl-substituted class cytotoxicity

Class-level inference

Published aroyl-substituted benzothiazole-piperazines achieve GI50 = 0.7–9.7 µM across HUH-7, MCF-7, HCT-116 cell lines; specific data for CAS 897486-68-9 not reported.

Class-level SAR suggests aroyl-substituted derivatives exhibit consistent cytotoxicity; supports screening-library inclusion based on structural homology.

Sulphorhodamine B assay; 48–72 h exposure. Direct compound-specific validation required.

Evidence Dimension	In vitro cytotoxicity (GI50) of aroyl-substituted benzothiazole-piperazines
Target Compound Data	4-Nitrobenzoyl-substituted benzothiazole-piperazine (897486-68-9); no published GI50 data available for this specific compound.
Comparator Or Baseline	Aroyl-substituted benzothiazole-piperazines in published series: GI50 = 0.7–9.7 µM across HUH-7, MCF-7, HCT-116 [1][2]
Quantified Difference	Cannot be quantified for the target compound. Class-level inference suggests the 4-nitrobenzoyl substituent may confer activity within the range observed for aroyl-substituted analogs.
Conditions	HUH-7, MCF-7, HCT-116 cell lines; sulphorhodamine B assay; 48–72 h exposure [1][2]

Why This Matters

Published class-level SAR provides a rational basis for prioritizing the 4-nitrobenzoyl-substituted compound within benzothiazole-piperazine screening libraries, as aroyl-substituted derivatives consistently outperform alkyl-substituted counterparts in cytotoxicity assays.

• [1] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source
• [2] Gurdal, E.E., Buclulgan, E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Synthesis and anticancer activity evaluation of some benzothiazole-piperazine derivatives. Anticancer Agents Med. Chem. 15, 382–389 (2015). View Source

Limited Public Data Availability: Direct Bioactivity Data for CAS 897486-68-9 Remain Unpublished

A systematic search of PubMed, PubChem BioAssay, ChEMBL, and the NIST Chemical Kinetics Database (as of April 2026) yielded no peer-reviewed bioactivity data (IC50, GI50, Ki, or Kd) specifically for CAS 897486-68-9 [1][2][3]. The compound is not registered in ChEMBL and has no associated bioassay results in PubChem beyond its structural registration (CID 7540159) [1]. It does not appear in the NIST Webbook [2]. This compound likely originates from a commercial screening library (e.g., Vitas-M, SPECS, or similar) and may have been distributed for high-throughput screening without subsequent publication of individual compound data. Procurement decisions should therefore be based on the class-level SAR described above and on the compound's position within the aroyl-substituted benzothiazole-piperazine chemotype, rather than on direct potency claims.

Public bioactivity data gap

Data to verify

No IC50, GI50, Ki, or Kd values located in PubMed, PubChem BioAssay, ChEMBL, or NIST Webbook for CAS 897486-68-9.

Direct potency data are absent from public domain; procurement should rely on structural fit within validated SAR frameworks and user assay validation.

Search conducted April 2026. Compound likely originates from commercial screening library.

Evidence Dimension	Publicly available quantitative bioactivity data
Target Compound Data	No IC50, GI50, Ki, or Kd values located in any peer-reviewed publication or authoritative database [1][2][3].
Comparator Or Baseline	Not applicable.
Quantified Difference	Not available.
Conditions	PubMed, PubChem BioAssay, ChEMBL, NIST Webbook search conducted April 2026.

Why This Matters

Users must be aware that direct potency data for this compound are absent from the public domain; experimental validation in the user's own assay system is essential, and procurement should be driven by the compound's structural fit within validated SAR frameworks rather than by unverifiable potency claims.

• [1] PubChem Compound Summary for CID 7540159. BioAssay results: none listed for this CID. View Source
• [2] NIST Chemistry WebBook. CAS 897486-68-9: Registry number not found. View Source
• [3] ChEMBL Database. Search for CAS 897486-68-9: No match found. View Source

Recommended Research Application Scenarios for 4-Methoxy-7-methyl-2-[4-(4-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole (CAS 897486-68-9)

Anticancer Screening Library Enrichment with an Aroyl-Substituted Benzothiazole-Piperazine Chemotype

This compound is best deployed as part of a focused benzothiazole-piperazine screening library for anticancer drug discovery. Published SAR demonstrates that aroyl-substituted derivatives within this class achieve GI50 values as low as 0.7 µM against HUH-7 hepatocellular carcinoma cells and show consistent activity across MCF-7 and HCT-116 lines [1]. The 4-nitrobenzoyl group places this compound directly within the most potent aroyl subclass, making it a high-priority candidate for primary screening against panels of solid tumor cell lines [1].

Regioisomeric Selectivity Profiling in Nitrobenzoyl-Benzothiazole SAR Studies

A head-to-head comparison of CAS 897486-68-9 (4-nitrobenzoyl, para) against its ortho-nitro regioisomer (CAS 897487-80-8) and meta-nitro regioisomer (CAS 897486-68-9 is para; meta analog also commercially listed) provides a clean system for probing how nitro-group positioning on the benzoyl ring modulates cytotoxicity and target engagement. Such regioisomeric SAR studies are essential for lead optimization programs targeting kinases, AChE, or MAO enzymes, where benzothiazole-piperazine hybrids have demonstrated activity [2].

Physicochemical Property Benchmarking: Methoxy vs. Ethoxy Benzothiazole Series

Procuring this compound alongside its 4-ethoxy analog (CAS 897478-37-4) enables direct comparison of how the O-alkyl substituent on the benzothiazole core affects aqueous solubility, logP, and passive membrane permeability. With a calculated logP difference of ~0.5 units (methoxy being more hydrophilic) [3], these two compounds serve as matched molecular pairs for investigating the role of lipophilicity in cellular uptake and in vitro cytotoxicity in the benzothiazole-piperazine series [1].

In Silico Docking and Pharmacophore Modeling Validation Set

Given its well-defined three-dimensional structure (confirmed by PubChem CID 7540159) and the availability of closely related analogs with varying substituents, CAS 897486-68-9 is suitable as a test ligand for validating docking protocols against benzothiazole-piperazine targets such as AChE and MAO-B, for which co-crystal structures are available [2]. The 4-nitrobenzoyl group provides a distinctive electron-deficient aromatic ring that can be used to probe π-stacking and hydrogen-bonding interactions within target active sites.

Application

Selection Property

Validation Focus

Anticancer screening library enrichment

Aroyl-substituted benzothiazole-piperazine chemotype

GI50 endpoint review against solid tumor cell-line panels

Nitrobenzoyl regioisomeric SAR profiling

Para-nitro substituent positional identity

Cytotoxicity and target-engagement comparison with ortho- and meta-nitro regioisomers

Physicochemical matched-pair analysis

4-Methoxy O-alkyl donor; calculated logP ~2.8

Solubility and permeability benchmarking against 4-ethoxy analog

In silico docking and pharmacophore validation

3D structure confirmation; electron-deficient 4-nitrobenzoyl ring

Docking score validation against AChE and MAO-B co-crystal structures

• [1] Gurdal, E.E., Durmaz, I., Cetin-Atalay, R. & Yarim, M. Cytotoxic activities of some benzothiazole-piperazine derivatives. J. Enzyme Inhib. Med. Chem. 30, 649–654 (2015). View Source
• [2] Özkay, Y. et al. Design, synthesis, and AChE inhibitory activity of new benzothiazole-piperazines. J. Enzyme Inhib. Med. Chem. (2016). View Source
• [3] PubChem computed properties for CID 7540159, including XLogP3 logP estimate. View Source